![molecular formula C18H20O4 B5618192 4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate](/img/structure/B5618192.png)
4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate
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Overview
Description
Synthesis Analysis
Compounds similar to 4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate can be synthesized through various organic reactions. For instance, the synthesis of related aryl and methoxy substituted compounds often involves condensation reactions, reduction processes, and the use of catalysts to achieve desired molecular frameworks (Ram & Goel, 1996).
Molecular Structure Analysis
The molecular structure of compounds with methoxy and phenoxy groups has been characterized using techniques like NMR, IR, and MS spectroscopy, as well as X-ray crystallography. These methods provide insights into the arrangement of atoms and the geometry of the molecule, revealing interactions such as hydrogen bonding and molecular packing in the crystal lattice (Mao et al., 2015).
Chemical Reactions and Properties
Compounds with methoxyphenyl and trimethylphenoxy groups participate in a variety of chemical reactions, including ring transformations, arylation, and copolymerization. These reactions expand the utility of the compounds in synthesizing complex molecular structures for various applications (Barilla et al., 2021).
Physical Properties Analysis
The physical properties of similar compounds, such as solubility, melting point, and crystalline structure, are influenced by their molecular arrangements and interactions. X-ray crystallography studies reveal how molecular conformations and intermolecular forces contribute to the stability and physical state of these compounds (Li et al., 1996).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of compounds like 4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate, are determined by the functional groups present. Methoxy and phenoxy groups can affect the electron distribution within the molecule, influencing its participation in chemical reactions and its behavior towards different reagents (Noolvi et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-methoxyphenyl) 2-(2,3,6-trimethylphenoxy)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O4/c1-12-5-6-13(2)18(14(12)3)21-11-17(19)22-16-9-7-15(20-4)8-10-16/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CELJECWKXHGPBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)OCC(=O)OC2=CC=C(C=C2)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxyphenyl (2,3,6-trimethylphenoxy)acetate |
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